Cas no 226931-60-8 (3-(Propan-2-yloxy)propan-1-amine hydrochloride)

• Product Name: 3-(Propan-2-yloxy)propan-1-amine hydrochloride
• CAS No: 226931-60-8
• MF: C₆H₁₆ClNO
• MW: 153.650341033936
• MDL: MFCD09971533
• CID: 2936236
• PubChem ID: 18670799
• Update Time: 2025-07-17

3-(Propan-2-yloxy)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(propan-2-yloxy)propan-1-amine hydrochloride
• 3-propan-2-yloxypropan-1-amine;hydrochloride
• 3-(Propan-2-yloxy)propan-1-amine hydrochloride

• MDL： MFCD09971533
• Inchi： 1S/C6H15NO.ClH/c1-6(2)8-5-3-4-7;/h6H,3-5,7H2,1-2H3;1H
• InChI Key： IBOWSFAEWIWWBH-UHFFFAOYSA-N
• SMILES： Cl.O(CCCN)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 45.8
• Topological Polar Surface Area: 35.2

3-(Propan-2-yloxy)propan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 3-(Propan-2-yloxy)propan-1-amine hydrochloride

Introduction to 3-(Propan-2-yloxy)propan-1-amine hydrochloride (CAS No. 226931-60-8)

3-(Propan-2-yloxy)propan-1-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 226931-60-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of amine derivatives, featuring a hydrochloride salt form that enhances its solubility and stability, making it a valuable intermediate in the development of various therapeutic agents. The structural framework of this molecule incorporates an alkoxy group linked to an amine, which opens up diverse possibilities for its applications in medicinal chemistry.

The molecular structure of 3-(Propan-2-yloxy)propan-1-amine hydrochloride consists of a propyl chain with an ether linkage at the second carbon, followed by an amine functional group at the terminal carbon, all in its hydrochloride form. This configuration imparts unique chemical properties that make it a versatile building block for synthesizing more complex molecules. The presence of both hydrophilic and lipophilic regions in its structure allows it to interact effectively with biological targets, which is a critical factor in drug design.

In recent years, there has been growing interest in 3-(Propan-2-yloxy)propan-1-amine hydrochloride due to its potential applications in the synthesis of bioactive molecules. One of the most promising areas is its use as a precursor in the development of novel cardiovascular drugs. Studies have shown that derivatives of this compound can exhibit vasodilatory effects by interacting with specific enzymes and receptors involved in blood pressure regulation. The ability to modulate these pathways makes 3-(Propan-2-yloxy)propan-1-amine hydrochloride a valuable candidate for further investigation.

Furthermore, research has highlighted its role in anti-inflammatory and immunomodulatory therapies. The amine group in 3-(Propan-2-yloxy)propan-1-amine hydrochloride can serve as a scaffold for designing molecules that inhibit inflammatory cytokines and modulate immune responses. Preliminary studies have demonstrated that certain analogs of this compound can reduce inflammation in animal models without significant side effects. This finding underscores the potential of 3-(Propan-2-yloxy)propan-1-amine hydrochloride as a lead compound for developing new therapeutic strategies against chronic inflammatory diseases.

The pharmaceutical industry has also explored the use of 3-(Propan-2-yloxy)propan-1-amine hydrochloride in the development of central nervous system (CNS) drugs. Its ability to cross the blood-brain barrier and interact with neurotransmitter systems makes it an attractive candidate for treating neurological disorders such as depression, anxiety, and neurodegenerative diseases. Researchers have synthesized various derivatives of this compound and evaluated their pharmacological properties. Some derivatives have shown promising results in preclinical studies, indicating their potential as novel therapeutics.

From a synthetic chemistry perspective, 3-(Propan-2-yloxy)propan-1-amine hydrochloride serves as an important intermediate in organic synthesis. Its versatile structure allows chemists to introduce different functional groups at strategic positions, enabling the creation of a wide range of bioactive molecules. The development of efficient synthetic routes for this compound has been a focus of many research groups, aiming to improve yield and purity while reducing costs. Advances in catalytic methods and green chemistry have contributed significantly to optimizing these synthetic processes.

The safety and regulatory aspects of 3-(Propan-2-yloxy)propan-1-amine hydrochloride are also critical considerations in its application. While it is not classified as a hazardous or controlled substance, proper handling procedures must be followed to ensure worker safety and environmental protection. Regulatory agencies require thorough toxicological studies before any new drug can be approved for clinical use, and 3-(Propan-2-yloxy)propan-1-amine hydrochloride is no exception. These studies evaluate its acute toxicity, chronic toxicity, carcinogenicity, mutagenicity, and reproductive toxicity to ensure that it meets safety standards.

In conclusion, 3-(Propan-2-yloxy)propan-1-amine hydrochloride (CAS No. 226931-60-8) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases, including cardiovascular disorders, inflammatory conditions, and neurological disorders. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in modern medicinal chemistry.